Cas no 1407111-31-2 (N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide)

N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide is a specialized sulfonamide derivative featuring an iodine-substituted benzene ring and a branched aliphatic amine moiety. This compound is of interest in medicinal chemistry and drug development due to its structural versatility, which allows for potential applications as a pharmacophore or intermediate in synthesizing bioactive molecules. The presence of the iodine atom enhances its utility in radiolabeling and cross-coupling reactions, while the sulfonamide group offers opportunities for hydrogen bonding and targeted interactions. Its well-defined structure and functional groups make it a valuable candidate for research in enzyme inhibition, receptor modulation, and molecular probe design.
N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide structure
1407111-31-2 structure
Product Name:N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide
CAS No:1407111-31-2
MF:C12H19IN2O2S
MW:382.260934114456
CID:6220644
PubChem ID:63887554
Update Time:2025-11-06

N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide
    • AKOS013201630
    • 1407111-31-2
    • EN300-184185
    • Inchi: 1S/C12H19IN2O2S/c1-9(2)7-11(8-14)15-18(16,17)12-5-3-10(13)4-6-12/h3-6,9,11,15H,7-8,14H2,1-2H3
    • InChI Key: BNTBSSRKHONBDU-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)S(NC(CN)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 382.02120g/mol
  • Monoisotopic Mass: 382.02120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.6Ų

N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide Pricemore >>

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Additional information on N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide

Recent Advances in the Study of N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide (CAS: 1407111-31-2)

The compound N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide (CAS: 1407111-31-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The presence of the iodine atom and the sulfonamide group in its structure suggests possible interactions with biological targets, making it a promising scaffold for further development.

Recent research has focused on the synthesis and optimization of N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. The researchers employed a combination of molecular docking and kinetic assays to identify the binding mode and affinity of the compound, revealing its potential as an anti-inflammatory agent. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with fewer side effects.

Another significant area of investigation has been the compound's potential application in oncology. Preliminary in vitro studies have shown that N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide can induce apoptosis in certain cancer cell lines, possibly through the modulation of key signaling pathways. A recent preprint (BioRxiv, 2024) reported that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic window. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

In addition to its therapeutic potential, the chemical properties of N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide have also been explored. A study in Organic & Biomolecular Chemistry (2023) highlighted its utility as a building block in the synthesis of more complex molecules. The iodine atom in the compound serves as a versatile handle for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. This versatility underscores the compound's value in drug discovery and chemical biology research.

Despite these promising developments, challenges remain in the clinical translation of N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide. Issues such as solubility, stability, and bioavailability need to be addressed to advance the compound toward preclinical and clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this intriguing molecule.

In conclusion, N-(1-amino-4-methylpentan-2-yl)-4-iodobenzene-1-sulfonamide (CAS: 1407111-31-2) represents a promising candidate for further investigation in both therapeutic and chemical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers in the field. Continued exploration of its mechanisms and optimization of its properties will likely yield significant advancements in the coming years.

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